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Compound of Interest

Compound Name: Fmoc-leucine-13C6,15N

Cat. No.: B12060528

This document provides comprehensive guidance on the safe and proper disposal of Fmoc-
leucine-13Cs,1°N, a stable isotope-labeled amino acid derivative commonly used in proteomics
and peptide synthesis. Adherence to these procedures is critical for ensuring laboratory safety
and regulatory compliance.

Fmoc-leucine-13Ce,1°N is labeled with stable, non-radioactive isotopes of carbon and nitrogen.
[1][2] Consequently, its disposal does not necessitate special precautions for radioactivity.[1][3]
The disposal protocol should align with that for the unlabeled equivalent, Fmoc-L-leucine, and
follow institutional and local regulations for non-hazardous or hazardous chemical waste,
depending on its classification and any potential contamination with other hazardous
substances.

Hazard Identification and Safety Precautions

Safety Data Sheets (SDS) for the unlabeled compound, Fmoc-L-leucine, present some differing
hazard classifications. While one source indicates it is not considered hazardous under the
OSHA Hazard Communication Standard[4], another classifies it as harmful if swallowed, in
contact with skin, or inhaled, and as a cause of skin and serious eye irritation[5]. Given this, it is
prudent to handle Fmoc-leucine-3Ce,2>N with care, employing standard laboratory personal
protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles[6].
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» Hand Protection: Compatible chemical-resistant gloves[6].

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if dust is generated and exposure limits are exceeded[4].

» Body Protection: Lab coat.

Quantitative Data Summary

The following table summarizes key quantitative data for Fmoc-leucine-13Ce,'>N.

Property Value Reference

(3CH3)213CH13CH213CH(*5NH-
Molecular Formula

Fmoc)3CO2H
Molecular Weight 360.36 g/mol [7]
CAS Number 1163133-36-5 [7]
Appearance Solid [6]
Melting Point 152-156 °C [6]

Refrigerated (+2°C to +8°C),
Storage Temperature desiccated, and protected from  [7]
light

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of pure, unadulterated Fmoc-leucine-
13Ce,1°N, as well as materials contaminated with it.

1. Waste Characterization:

o Determine if the Fmoc-leucine-13Ce,*>N waste is contaminated with any other hazardous
chemicals.

« If mixed with other substances, the disposal protocol for the most hazardous component of
the mixture must be followed.
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. Waste Segregation:

Do not mix Fmoc-leucine-13Ce,1°N waste with incompatible materials.
Avoid mixing with strong oxidizing agents or amines[4].
Keep aqueous wastes separate from organic solvents|[8].

. Packaging and Labeling:

Solid Waste:

Collect pure Fmoc-leucine-13Cs,*>N solid waste and contaminated materials (e.g., gloves,
weighing paper) in a designated, robust, and sealable container.

Label the container clearly with "Fmoc-leucine-13Cs,>N Waste" and include the full chemical
name. Do not use abbreviations[9].

Liquid Waste (if in solution):

Collect in a compatible, leak-proof container.

Ensure the container is properly sealed when not in use[9].

Label the container with the full chemical name and concentration of all components.

All waste containers must have a completed hazardous waste tag as required by your
institution's Environmental Health and Safety (EHS) department[8][9].

. Storage:
Store waste containers in a designated, well-ventilated area, away from heat and sources of
ignition[4].
Ensure containers are stored in secondary containment to prevent spills[9].

. Final Disposal:

Arrange for waste pickup through your institution's EHS department or a certified hazardous
waste disposal company.
Never dispose of Fmoc-leucine-13Ce,2>N down the drain or in the regular trash[9].

Experimental Workflow and Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper disposal of Fmoc-leucine-
13Ce,15N.
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Start: Fmoc-leucine-13C6,15N Waste Generated

Is the waste mixed with other hazardous chemicals?

No

Characterize waste as pure Fmoc-leucine-13C6,15N

Treat as mixed hazardous waste. Follow protocol for the most hazardous component.

Select appropriate, compatible waste container

Segregate from incompatible materials (e.g., strong oxidizers)

Securely seal and label the container with full chemical name

Store in a designated, safe location with secondary containment

Arrange for pickup by Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-leucine-13Ce,>N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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